

Unexpected behavioral side effects of SR 146131

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: SR 146131

Cat. No.: B1682613

[Get Quote](#)

Technical Support Center: SR 146131

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing **SR 146131**, a potent and specific cholecystokinin-1 (CCK1) receptor agonist. The following information is intended to address potential unexpected behavioral side effects that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary expected behavioral effect of **SR 146131**?

A1: The primary and most well-documented behavioral effect of **SR 146131**, as a CCK1 receptor agonist, is the reduction of food intake and the promotion of satiety.^{[1][2][3][4][5]} This is due to the activation of CCK1 receptors, which are involved in the physiological signaling cascade that regulates appetite.

Q2: Are there any potential unexpected behavioral side effects associated with **SR 146131** administration?

A2: While the primary role of CCK1 receptor activation is in satiety, the widespread distribution of these receptors in the brain suggests the potential for other behavioral effects.^[6] Researchers should be aware of the possibility of observing anxiogenic-like behaviors or changes in motivation and reward-related activities, although these effects are more commonly associated with CCK2 receptor agonists.^{[7][8][9]}

Q3: How does the mechanism of action of **SR 146131** differ from agonists that target CCK2 receptors?

A3: **SR 146131** is a highly potent and specific agonist for the CCK1 receptor.^[10] This specificity is crucial, as the two main cholecystokinin receptor subtypes, CCK1 and CCK2, mediate different behavioral responses. CCK1 receptor activation is predominantly linked to satiety, while CCK2 receptor activation is more strongly implicated in anxiety and panic-like behaviors.^{[7][8][9][11][12][13]}

Q4: Can **SR 146131** impact dopamine-related behaviors?

A4: There is evidence suggesting an interaction between the CCK system and dopamine pathways.^[14] The strategic location of CCK1 receptors in mesolimbic structures could lead to complex interactions with dopamine neurotransmission, potentially affecting motivation and emotional states.^{[6][8]} Therefore, it is plausible that high doses or chronic administration of **SR 146131** could indirectly influence dopamine-related behaviors.

Troubleshooting Guides

Issue 1: Observing Anxiogenic-Like Behaviors

Potential Cause: While less common for a CCK1 agonist, high doses of **SR 146131** might lead to off-target effects or downstream signaling that influences anxiety-related circuits.

Troubleshooting Steps:

- **Dose-Response Analysis:** Conduct a thorough dose-response study to determine if the anxiogenic-like effects are dose-dependent. It is possible that lower doses will retain the desired effect on satiety without inducing anxiety.
- **Behavioral Assay Selection:** Utilize a battery of anxiety-related behavioral assays (e.g., elevated plus maze, open field test, light-dark box) to confirm and characterize the anxiogenic-like phenotype.
- **Control Experiments:** Include a positive control for anxiety (e.g., a known anxiogenic compound) and a vehicle control to ensure the observed effects are specific to **SR 146131**.

- **Receptor Specificity:** To confirm the involvement of the CCK1 receptor, pre-treat with a specific CCK1 receptor antagonist before **SR 146131** administration. If the anxiogenic-like behavior is blocked, it suggests a CCK1 receptor-mediated effect.

Issue 2: Alterations in Motivational and Reward-Related Behaviors

Potential Cause: The interaction between CCK1 receptors and the mesolimbic dopamine system may lead to changes in motivation and the rewarding properties of natural or artificial stimuli.

Troubleshooting Steps:

- **Operant Conditioning Paradigms:** Employ operant conditioning tasks (e.g., fixed ratio, progressive ratio) to assess the impact of **SR 146131** on motivation to work for a reward.
- **Conditioned Place Preference/Aversion:** Use conditioned place preference or aversion tests to determine if **SR 146131** has rewarding or aversive properties on its own.
- **Microdialysis:** In animal models, consider in vivo microdialysis to measure dopamine levels in key brain regions like the nucleus accumbens following **SR 146131** administration.
- **Temporal Analysis:** Investigate the time course of any observed effects on motivation. Are they acute and transient, or do they persist with chronic administration?

Data Presentation

Table 1: Summary of Potential Behavioral Effects of CCK Receptor Agonists

Receptor Subtype	Primary Behavioral Effect	Potential "Unexpected" Side Effects (for SR 146131)	Supporting Evidence
CCK1 (Target of SR 146131)	Satiety, reduced food intake	Anxiogenic-like behaviors, altered motivation	[1] [2] [3] [5]
CCK2	Anxiety, panic-like responses	N/A	[7] [8] [9] [11] [13]

Experimental Protocols

Protocol 1: Assessing Anxiogenic-Like Effects using the Elevated Plus Maze


- Apparatus: A plus-shaped maze with two open and two enclosed arms, elevated from the floor.
- Animals: Rodents (rats or mice) are commonly used.
- Procedure: a. Administer **SR 146131** or vehicle control intraperitoneally (i.p.) or via the desired route. b. After a specified pre-treatment time, place the animal in the center of the maze, facing an open arm. c. Allow the animal to explore the maze for a 5-minute session. d. Record the time spent in and the number of entries into the open and closed arms using video tracking software.
- Data Analysis: A decrease in the time spent in and the number of entries into the open arms is indicative of anxiogenic-like behavior.

Protocol 2: Investigating Motivational Effects using a Progressive Ratio Task

- Apparatus: An operant chamber equipped with a lever and a dispenser for food or liquid reward.


- Animals: Food or water-restricted rodents.
- Procedure: a. Train the animals to press a lever for a reward on a fixed ratio schedule (e.g., FR1, one press = one reward). b. Once the behavior is acquired, switch to a progressive ratio schedule, where the number of presses required for each subsequent reward increases. c. Administer **SR 146131** or vehicle control before the test session. d. The "breakpoint" is the highest number of lever presses an animal is willing to make for a single reward and is used as a measure of motivation.
- Data Analysis: A significant decrease in the breakpoint after **SR 146131** administration would suggest a reduction in motivation.

Visualizations



[Click to download full resolution via product page](#)

Caption: Simplified signaling pathway of **SR 146131** via the CCK1 receptor.



[Click to download full resolution via product page](#)

Caption: Workflow for investigating behavioral side effects of **SR 146131**.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Behavioral effects of AR-R 15849, a highly selective CCK-A agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Effects of selective CCK receptor agonists on food intake after central or peripheral administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Metabolic actions of the type 1 cholecystokinin receptor: its potential as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
- 4. What are CCK receptor agonists and how do they work? [synapse.patsnap.com]
- 5. Frontiers | Roles of Cholecystokinin in the Nutritional Continuum. Physiology and Potential Therapeutics [frontiersin.org]
- 6. The unappreciated roles of the cholecystokinin receptor CCK(1) in brain functioning | Semantic Scholar [semanticscholar.org]
- 7. Cholecystokinin receptor subtypes: role in the modulation of anxiety-related and reward-related behaviours in animal models - PMC [pmc.ncbi.nlm.nih.gov]
- 8. [Study of induced effects by selective CCKB agonists cholecystokinin in the nociception and behavior in rodents] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Role of cholecystokinin-A and cholecystokinin-B receptors in anxiety - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. The agonist SR 146131 and the antagonist SR 27897 occupy different sites on the human CCK(1) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Anxiogenic effects of the CCK(B) agonist pentagastrin in humans and dose-dependent increase in plasma C-peptide levels - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Cholecystokinin and anxiety in normal volunteers: an investigation of the anxiogenic properties of pentagastrin and reversal by the cholecystokinin receptor subtype B antagonist L-365,260 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Cholecystokinin and anxiety in normal volunteers: an investigation of the anxiogenic properties of pentagastrin and reversal by the cholecystokinin receptor subtype B antagonist L-365,260 - PMC [pmc.ncbi.nlm.nih.gov]

- 14. academic.oup.com [academic.oup.com]
- To cite this document: BenchChem. [Unexpected behavioral side effects of SR 146131]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1682613#unexpected-behavioral-side-effects-of-sr-146131]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com